10.1039/D3RA06272D | Structure and thermal behavior of biobased vitrimer of lactic acid and epoxidized canola oil

Structure and thermal behavior of biobased vitrimer of lactic acid and epoxidized canola oil

RSC Advances Pub Date: 2023-11-16 DOI: 10.1039/D3RA06272D

Abstract

Biobased vitrimers were obtained from epoxidized canola oil (ECO) and lactic acid (LA) using zinc acetate (ZnAc) and ZnAl-layered double hydroxide (ZnAl) in the proportions of 1 and 2 wt% as transesterification catalysts. Reactions containing ECO and LA showed an average enthalpy of cure of approximately 85 mJ mg⁻¹ and materials cured in the presence of the catalysts showed lower enthalpies of cure and decrease in the material gel content. ECO-LA reaction generated materials with rubber-like properties with T_g ranging from −15 °C to −23 °C, where the material without a catalyst showed the higher T_g value. The presence of catalysts gave the material vitrimer properties, with the softening point associated with transesterification reactions and topology freezing temperature transition at temperatures (T_v) between 195-235 °C.

Structure and thermal behavior of biobased vitrimer of lactic acid and epoxidized canola oil

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